Cas no 1241121-52-7 (N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide)

• Product Name: N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide
• CAS No: 1241121-52-7
• MF: C₁₁H₉F₃N₂O
• MW: 242.197172880173
• CID: 5452112
• PubChem ID: 47066792
• Update Time: 2025-05-05

N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanoethyl)-4-(trifluoromethyl)benzamide
• Z756354556
• AKOS010353922
• 1241121-52-7
• EN300-12885143
• N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide

• Inchi： 1S/C11H9F3N2O/c1-7(6-15)16-10(17)8-2-4-9(5-3-8)11(12,13)14/h2-5,7H,1H3,(H,16,17)
• InChI Key： KQCSBBKEVXQTKR-UHFFFAOYSA-N
• SMILES： C(NC(C#N)C)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 242.06669740g/mol
• Monoisotopic Mass: 242.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.274±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 370.0±42.0 °C(Predicted)
• pka: 11.29±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide

N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide (CAS No. 1241121-52-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug design, advanced materials development, and chemical synthesis. The molecule's structure comprises a benzamide backbone with a trifluoromethyl group at the para position and a cyanoethyl substituent attached to the nitrogen atom of the amide group.

Recent studies have highlighted the importance of N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide in the context of drug delivery systems. Researchers have explored its role as a precursor for bioactive molecules, leveraging its ability to form stable amide bonds. The trifluoromethyl group imparts unique electronic properties, making it an ideal candidate for tuning molecular interactions in pharmaceutical applications. Furthermore, the cyanoethyl substituent enhances solubility and bioavailability, which are critical factors in drug design.

In the realm of materials science, N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide has been utilized as a building block for constructing advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of high-performance materials with tailored mechanical and thermal properties. Recent advancements in polymer chemistry have demonstrated its potential in creating environmentally friendly materials that are both durable and lightweight.

The synthesis of N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzamide derivative followed by substitution reactions to introduce the cyanoethyl group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for high-tech applications.

One of the most promising areas of research involving N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide is its application in nanotechnology. Scientists have investigated its use as a stabilizing agent in the synthesis of nanoparticles, where its functional groups play a crucial role in controlling particle size and surface properties. This has opened new avenues for applications in catalysis, sensing, and energy storage technologies.

Moreover, N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide has been studied for its potential in organic electronics. Its electronic properties make it a candidate for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent experiments have shown that incorporating this compound into semiconductor layers can enhance device performance by improving charge transport properties.

In conclusion, N-(1-Cyanoethyl)-4-(trifluoromethyl)benzamide (CAS No. 1241121-52-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities, this compound is poised to play an even greater role in advancing technological innovations.